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Compound of Interest

Compound Name: 6-Hydroxypicolinamide

Cat. No.: B2619347 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-Hydroxypicolinamide

Executive Summary
This guide provides a comprehensive overview of the essential safety and handling

precautions for 6-Hydroxypicolinamide, a heterocyclic amide of interest in chemical synthesis

and drug development. While a specific Safety Data Sheet (SDS) for 6-Hydroxypicolinamide
is not publicly available, this document synthesizes data from structurally analogous

compounds, including picolinamide and its derivatives, to establish a robust framework for its

safe handling. The protocols and recommendations herein are designed for researchers,

chemists, and laboratory professionals. By adhering to these guidelines, users can mitigate

potential risks and ensure a safe working environment.

Chemical Identification and Properties
6-Hydroxypicolinamide, also known as 6-oxo-1H-pyridine-2-carboxamide, is a derivative of

picolinamide.[1] Its chemical identity is crucial for understanding its reactivity and potential

hazards.
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Property Value Source

IUPAC Name
6-oxo-1H-pyridine-2-

carboxamide
[1]

Synonyms

6-hydroxypyridine-2-

carboxamide, 6-oxo-1,6-

dihydropyridine-2-carboxamide

[1]

Molecular Formula C₆H₆N₂O₂ [1]

Molecular Weight 138.12 g/mol [1]

CAS Number 89640-67-5 [1]

Appearance

Assumed to be a white to off-

white powder, based on

related compounds.[2]

N/A

Hazard Identification and Risk Assessment
A formal hazard classification for 6-Hydroxypicolinamide is not established. However, based

on the toxicological data of closely related analogues such as Picolinamide, 6-Hydroxypicolinic

acid, and other substituted picolinamides, a conservative risk assessment is warranted.[3][4][5]

[6]

The primary anticipated hazards are:

Skin Irritation: Direct contact may cause redness, itching, and irritation.[4][5][6][7][8]

Eye Irritation: The compound is expected to be a serious eye irritant, potentially causing

redness, tearing, and discomfort upon contact.[4][5][6][7][8]

Respiratory Tract Irritation: Inhalation of the dust may irritate the nose, throat, and lungs,

leading to coughing and shortness of breath.[3][7]

Harmful if Swallowed: Ingestion may lead to gastrointestinal irritation.[6]

The causality for these hazards lies in the chemical nature of pyridinone structures and

carboxamides, which can interact with biological macromolecules. The amide and hydroxyl
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functional groups can act as hydrogen bond donors and acceptors, potentially disrupting

cellular processes upon exposure.

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the risks identified, a multi-layered approach combining engineering controls and

appropriate PPE is essential. This creates a self-validating system where each layer of

protection backs up the others.

Engineering Controls
Ventilation: All handling of 6-Hydroxypicolinamide powder should be conducted in a well-

ventilated area.[6][9] A certified chemical fume hood is required for weighing, transferring,

and preparing solutions to minimize inhalation exposure.

Containment: For procedures with a higher risk of aerosolization, a glove box or other

closed-system transfer methods should be considered.

Personal Protective Equipment (PPE)
The selection of PPE is critical and should be based on a thorough risk assessment of the

specific procedure being performed. The following diagram outlines the standard workflow for

donning and doffing PPE when handling powdered chemical agents like 6-
Hydroxypicolinamide.

PPE Donning Sequence (Before Entering Lab)

PPE Doffing Sequence (Before Exiting Lab)

1. Lab Coat
(fully buttoned)

2. Safety Goggles
(with side shields)

3. Respirator (if required)
(N95 or higher)

4. Nitrile Gloves
(over cuffs)

Wash Hands Thoroughly

1. Gloves
(peel off)

2. Lab Coat
(handle by inside) 3. Safety Goggles 4. Respirator (if used)
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Caption: Standard workflow for donning and doffing Personal Protective Equipment.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

mandatory.[9] A face shield should be worn over goggles if there is a significant splash

hazard.[5]

Skin Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[9]

Disposable nitrile gloves are required for all handling activities.[5] Gloves must be inspected

before use and changed immediately if contaminated. For extended work, consider double-

gloving.

Respiratory Protection: If engineering controls cannot maintain exposure below acceptable

limits, or during spill cleanup, a NIOSH-approved respirator is necessary.[3] For powders, a

minimum of an N95-rated filtering facepiece respirator should be used.

Handling and Storage Protocols
General Handling

Avoid the formation of dust and aerosols during handling.[3][6]

Use non-sparking tools for transfers.[10]

Wash hands thoroughly with soap and water after handling and before breaks.[6][7]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Storage
Store in a tightly sealed, properly labeled container.[6][9]

Keep in a cool, dry, and well-ventilated area.[5][9]

Store away from strong oxidizing agents and other incompatible materials.[6]

Emergency Procedures
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A clear and well-rehearsed emergency plan is critical for ensuring personnel safety.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[3][4][6] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Wash the affected area with plenty of soap

and water for at least 15 minutes.[3][4][6] If irritation persists, seek medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration.[3][6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[3][9] Seek immediate medical attention.

Spill Response
For any spill, the primary objective is to ensure personnel safety and prevent the spread of

contamination. The following flowchart provides a decision-making framework for responding to

a chemical spill.
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Minor Spill Protocol Major Spill Protocol

Spill Occurs

Assess Spill Size & Risk
(Is it a minor spill?)

Alert personnel in the
immediate area

Yes

Evacuate the area
immediately

No

Don appropriate PPE
(Gloves, Goggles, Respirator)

Cover with absorbent material
(e.g., vermiculite)

Carefully sweep/scoop into a
labeled waste container

Decontaminate the area
with soap and water

Dispose of waste as
hazardous material

Isolate the spill area
and restrict access

Contact Emergency Response
(e.g., EH&S)

Click to download full resolution via product page

Caption: Decision-making flowchart for chemical spill response.
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Experimental Protocol for Minor Spill Cleanup:

Evacuate and Alert: Immediately alert personnel in the vicinity of the spill.

Secure PPE: Don two pairs of nitrile gloves, safety goggles, a lab coat, and an N95

respirator.

Containment: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand,

or chemical absorbent pads) to prevent the powder from becoming airborne. Do not use

combustible materials like paper towels for the initial containment.

Collection: Carefully sweep the absorbed material into a designated, labeled hazardous

waste container using non-sparking tools.

Decontamination: Clean the spill area thoroughly with a cloth dampened with soap and

water. Place all cleaning materials into the hazardous waste container.

Disposal: Seal the waste container and dispose of it according to your institution's hazardous

waste guidelines.

Stability and Reactivity
Reactivity: No specific reactivity data is available. However, it is stable under normal storage

conditions.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

Hazardous Decomposition Products: Thermal decomposition may produce toxic gases,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[6]

Disposal Considerations
All waste materials, including contaminated PPE and spill cleanup debris, must be treated as

hazardous chemical waste. Dispose of contents and containers in accordance with all local,

state, and federal regulations. Do not allow the product to enter drains or waterways.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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